N-Ethyl-N-[2-[[1-(morpholine-4-carbonyl)cyclohexyl]amino]-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-[[1-(morpholine-4-carbonyl)cyclohexyl]amino]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C18H29N3O4/c1-3-16(23)20(4-2)14-15(22)19-18(8-6-5-7-9-18)17(24)21-10-12-25-13-11-21/h3H,1,4-14H2,2H3,(H,19,22)
• InChI Key: HEPRELCZMCJKAM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1(CCCCC1)C(=O)N2CCOCC2)C(=O)C=C
• Molecular Formula: C18H29N3O4
• Molecular Weight: 351.4 g/mol

Description

The compound contains a morpholine group, which is a common feature in many biologically active compounds. Morpholine is a six-membered ring with one nitrogen and one oxygen atom. It also contains an amide group, which is a key functional group in proteins and other important biological molecules.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For this compound, the morpholine ring would likely be a key feature in its structure. The 3D structure of similar compounds can be viewed using computational chemistry software.